Cas no 66825-14-7 (2-Propanol, 1-[(2-aminoethyl)amino]-3-phenoxy-)

• Product Name: 2-Propanol, 1-[(2-aminoethyl)amino]-3-phenoxy-
• CAS No: 66825-14-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 395718
• PubChem ID: 14550766
• Update Time: 2025-04-19

2-Propanol, 1-[(2-aminoethyl)amino]-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(2-aminoethyl)amino]-3-phenoxy-
• 1-(2-aminoethylamino)-3-phenoxypropan-2-ol
• JQQXAMIFWQJQEA-UHFFFAOYSA-N
• 1-phenoxy-3-beta-aminoethylamino-2-propanol
• AKOS011420309
• 1-phenoxy-3-(2-aminoethylamino)-propan-2-ol
• SCHEMBL7327969
• 1-[(2-AMINOETHYL)AMINO]-3-PHENOXYPROPAN-2-OL
• 66825-14-7
• DTXSID80561604

• Inchi： 1S/C11H18N2O2/c12-6-7-13-8-10(14)9-15-11-4-2-1-3-5-11/h1-5,10,13-14H,6-9,12H2
• InChI Key： JQQXAMIFWQJQEA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(CNCCN)O

Computed Properties

• Exact Mass: 210.13694
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.51